Cas no 2411230-53-8 (Tert-butyl N-[1-(2-fluorosulfonyloxyphenyl)propyl]carbamate)

• Product Name: Tert-butyl N-[1-(2-fluorosulfonyloxyphenyl)propyl]carbamate
• CAS No: 2411230-53-8
• MF: C₁₄H₂₀FNO₅S
• MW: 333.375706672668
• CID: 5355083
• Update Time: 2025-06-11

Tert-butyl N-[1-(2-fluorosulfonyloxyphenyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Z3919176248
• Tert-butyl N-[1-(2-fluorosulfonyloxyphenyl)propyl]carbamate
• tert-butyl N-(1-{2-[(fluorosulfonyl)oxy]phenyl}propyl)carbamate

• Inchi： 1S/C14H20FNO5S/c1-5-11(16-13(17)20-14(2,3)4)10-8-6-7-9-12(10)21-22(15,18)19/h6-9,11H,5H2,1-4H3,(H,16,17)
• InChI Key： ZVWOEZOMRSZNDU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1C(CC)NC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 469
• XLogP3: 3.4
• Topological Polar Surface Area: 90.1

Additional information on Tert-butyl N-[1-(2-fluorosulfonyloxyphenyl)propyl]carbamate

Research Brief on Tert-butyl N-[1-(2-fluorosulfonyloxyphenyl)propyl]carbamate (CAS: 2411230-53-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of sulfonyl fluoride-based compounds, particularly Tert-butyl N-[1-(2-fluorosulfonyloxyphenyl)propyl]carbamate (CAS: 2411230-53-8). This compound has emerged as a critical intermediate in the synthesis of bioactive molecules and covalent inhibitors, owing to its unique reactivity profile and stability under physiological conditions. The following brief synthesizes the latest findings on its applications, synthetic methodologies, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2411230-53-8 in the development of covalent kinase inhibitors. Researchers utilized its fluorosulfate moiety to selectively target non-catalytic cysteine residues in Bruton’s tyrosine kinase (BTK), achieving irreversible inhibition with nanomolar potency. The study underscored the compound’s role in enhancing binding kinetics and selectivity, addressing off-target effects common in reversible inhibitors. Structural analysis via X-ray crystallography revealed a well-defined binding pocket, validating its use in rational drug design.

In parallel, synthetic innovations have expanded access to 2411230-53-8. A novel one-pot protocol reported in Organic Letters (2024) leverages palladium-catalyzed C–H activation to introduce the fluorosulfonyloxy group, reducing reliance on hazardous reagents and improving yields (82% vs. traditional 65%). This method aligns with green chemistry principles, minimizing waste and enabling scalable production. Computational studies further elucidated the electrophilic reactivity of the fluorosulfate group, guiding the design of derivatives with tunable stability.

Beyond therapeutics, 2411230-53-8 has found applications in chemical proteomics. A Nature Chemical Biology paper (2023) detailed its use as a probe to map solvent-accessible nucleophiles in live cells, identifying previously undruggable targets. Mass spectrometry data confirmed covalent engagement with lysine and tyrosine residues, expanding the toolbox for activity-based protein profiling (ABPP). Challenges such as hydrolysis susceptibility were mitigated via structural modifications, enhancing in vivo utility.

In conclusion, Tert-butyl N-[1-(2-fluorosulfonyloxyphenyl)propyl]carbamate represents a versatile scaffold bridging medicinal chemistry and chemical biology. Ongoing research aims to optimize its pharmacokinetic properties and explore broader target landscapes, positioning it as a cornerstone for next-generation covalent drugs and probes. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates.